Cas no 124901-81-1 (5-(acetyloxy)-7,8-dimethyl-8-(2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl)hexahydro-2H-spiro[2,4a-(epoxymethano)naphthalene-3,2'-oxiran]-9-yl 2-methylpropanoate)

• Product name: 5-(acetyloxy)-7,8-dimethyl-8-(2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl)hexahydro-2H-spiro[2,4a-(epoxymethano)naphthalene-3,2'-oxiran]-9-yl 2-methylpropanoate
• CAS No: 124901-81-1
• MF: C₂₆H₃₆O₈
• MW: 476.55924
• CID: 1221020
• PubChem ID: 180292

5-(acetyloxy)-7,8-dimethyl-8-(2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl)hexahydro-2H-spiro[2,4a-(epoxymethano)naphthalene-3,2'-oxiran]-9-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 5-(acetyloxy)-7,8-dimethyl-8-(2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl)hexahydro-2H-spiro[2,4a-(epoxymethano)naphthalene-3,2'-oxiran]-9-yl 2-methylpropanoate
• 124901-81-1
• Caryoptinol, O18-deacetyl-3-deoxy-2,18-epoxy-O18-(2-methyl-1-oxopropoxy)-, (2alpha,18R)-
• 5-(Acetyloxy)-7,8-dimethyl-8-(2,3,3a,6a-tetrahydrofuro[2,3-b]furan-2-yl)hexahydro-2H,4H-spiro[2,4a-(epoxymethano)naphthalene-3,2'-oxiran]-9-yl 2-methylpropanoate
• DTXSID00924959

• Inchi： InChI=1S/C26H36O8/c1-13(2)21(28)34-23-26-18(10-17(32-23)11-25(26)12-30-25)24(5,14(3)8-20(26)31-15(4)27)19-9-16-6-7-29-22(16)33-19/h6-7,13-14,16-20,22-23H,8-12H2,1-5H3
• InChI Key： YLVIOFHEIFHWJO-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)OC1OC2CC3C(C)(C4CC5C=COC5O4)C(C)CC(OC(C)=O)C13C1(CO1)C2 |c:16,TLB:31:30:6.7:10.9,32:30:6.7:10.9|

Computed Properties

• Exact Mass: 476.24108
• Monoisotopic Mass: 476.24101810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.82